Cas no 953228-69-8 (2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide)

• Product name: 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide
• CAS No: 953228-69-8
• MF: C₂₁H₁₈FN₃O₂
• MW: 363.384928226471
• CID: 6536215

2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide
• 2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide

• Inchi： 1S/C21H18FN3O2/c22-16-7-5-14(6-8-16)20-11-17(25-27-20)12-21(26)23-10-9-15-13-24-19-4-2-1-3-18(15)19/h1-8,11,13,24H,9-10,12H2,(H,23,26)
• InChI Key： HAKSAORXMZLVJC-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)CC1C=C(C2=CC=C(F)C=C2)ON=1

Additional information on 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide

Comprehensive Overview of 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide (CAS No. 953228-69-8)

2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide (CAS No. 953228-69-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often abbreviated for convenience in scientific literature, combines a fluorophenyl moiety with an oxazole ring and an indole-based ethylacetamide side chain. Such a combination makes it a promising candidate for drug discovery, particularly in targeting specific enzymes or receptors involved in neurological and metabolic disorders.

In recent years, the demand for novel bioactive molecules like 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in its potential role as a modulator of serotonin receptors or kinase inhibitors, which are hot topics in the treatment of conditions such as depression, anxiety, and certain types of cancers. The inclusion of a fluorine atom in its structure enhances its bioavailability and metabolic stability, a feature highly valued in modern drug design.

The synthesis of CAS No. 953228-69-8 involves multi-step organic reactions, including the formation of the oxazole core and subsequent coupling with the indole derivative. This process requires meticulous optimization to achieve high yields and purity, as impurities can significantly affect its pharmacological properties. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further preclinical studies.

One of the most frequently asked questions in online searches related to this compound is its mechanism of action and potential side effects. While detailed clinical data are still limited, preliminary studies suggest that 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide exhibits selective binding affinity to certain G-protein-coupled receptors (GPCRs), which play a crucial role in signal transduction. This specificity makes it a valuable tool for studying receptor-ligand interactions and developing targeted therapies.

Another area of interest is the compound's solubility and stability under various conditions, as these factors directly impact its formulation and delivery. Researchers are exploring innovative drug delivery systems, such as nanoparticles and liposomes, to enhance its efficacy and reduce potential toxicity. These efforts align with the broader trend in pharmaceutical sciences to improve drug bioavailability and patient compliance.

In the context of green chemistry, the synthesis of CAS No. 953228-69-8 is also being evaluated for its environmental impact. Sustainable methods, such as catalysis and solvent-free reactions, are being investigated to minimize waste and energy consumption. This focus on sustainability resonates with the growing consumer and regulatory demand for eco-friendly pharmaceutical production.

In summary, 2-5-(4-fluorophenyl)-1,2-oxazol-3-yl-N-2-(1H-indol-3-yl)ethylacetamide represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a subject of ongoing research, with implications for treating a range of diseases. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics.